molecular formula C14H16N6O2S B2629171 1-methyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-imidazole-4-sulfonamide CAS No. 2097884-24-5

1-methyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-imidazole-4-sulfonamide

Cat. No.: B2629171
CAS No.: 2097884-24-5
M. Wt: 332.38
InChI Key: UILVJBLNKNPIOU-UHFFFAOYSA-N
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Description

“1-methyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-imidazole-4-sulfonamide” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .

Scientific Research Applications

Antibacterial Activities

The compound and its derivatives have shown promise in the field of antibacterial applications. Azab, Youssef, and El-Bordany (2013) synthesized new heterocyclic compounds containing a sulfonamido moiety, which were evaluated for their antibacterial activities. Certain compounds in this series exhibited significant antibacterial properties, highlighting the potential of these compounds in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Synthesis and Characterization

Rozentsveig et al. (2013) explored the one-pot synthesis of N-(Imidazo[1,2‐a]pyridin‐3‐yl)‐ and N‐(Imidazo[2,1‐b][1,3]thiazol‐5‐yl)sulfonamides, providing a detailed account of the synthesis process and characterizing the resultant compounds. This work contributes to the broader understanding of synthesizing and characterizing similar heterocyclic compounds (Rozentsveig et al., 2013).

Therapeutic Potential in CNS Disorders

Canale et al. (2016) investigated arylsulfonamide derivatives of (aryloxy)ethyl piperidines, identifying specific compounds as potential therapeutic agents for CNS disorders due to their selective 5-HT7 receptor antagonism or multifunctional receptor profiles. This research opens doors for utilizing such compounds in treating complex diseases involving the central nervous system (Canale et al., 2016).

Insecticidal Applications

Soliman et al. (2020) synthesized a series of heterocyclic compounds incorporating a sulfonamide-bearing thiazole moiety, which demonstrated potent toxic effects against the cotton leafworm, Spodoptera littoralis. This research indicates the potential of such compounds in agricultural and pest control applications (Soliman et al., 2020).

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. While imidazole and its derivatives are used in a variety of commercial drugs , the safety and hazards of “1-methyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-imidazole-4-sulfonamide” are not available in the retrieved information.

Properties

IUPAC Name

1-methyl-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]imidazole-4-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16N6O2S/c1-19-10-14(16-11-19)23(21,22)18-5-6-20-9-13(8-17-20)12-3-2-4-15-7-12/h2-4,7-11,18H,5-6H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UILVJBLNKNPIOU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(N=C1)S(=O)(=O)NCCN2C=C(C=N2)C3=CN=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N6O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.38 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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